3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C15H16FN3O2S/c1-9(2)7-13(20)18-12-4-3-10(8-11(12)16)14(21)19-15-17-5-6-22-15/h3-6,8-9H,7H2,1-2H3,(H,18,20)(H,17,19,21)
• InChI Key: GEQHWGWSTFDFEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=C(C=C(C=C1)C(=O)NC2=NC=CS2)F
• Molecular Formula: C15H16FN3O2S
• Molecular Weight: 321.4 g/mol

Description

3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been extensively studied in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory properties and may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide in lab experiments is that it has been extensively studied and its properties are well understood. This makes it a reliable compound to use in experiments. However, one limitation is that it may not be suitable for all types of experiments, and further research is needed to determine its full range of applications.

Future Directions

There are many potential future directions for research on 3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide. Some possible areas of study include its potential use in the treatment of other diseases, such as Alzheimer's and Parkinson's, as well as its potential use in combination with other drugs to enhance its anticancer properties. Additionally, further research is needed to fully understand its mechanism of action and to determine its full range of applications in scientific research.

Synthesis Methods

The synthesis of 3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide involves the reaction of 3-fluoro-4-nitrobenzoic acid with thioamide followed by reduction using tin (II) chloride and hydrochloric acid. The product is then reacted with 3-methylbutanoyl chloride and ammonia to form the final compound.

Scientific Research Applications

3-fluoro-4-(3-methylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide has shown potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's.